28-Aminobetulin

• Molecular Formula: C30H51NO
• Molecular Weight: 441.7 g/mol
• InChI: InChI=1S/C30H51NO/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h20-25,32H,1,8-18,31H2,2-7H3
• InChIKey: VAQPCQKUNFHPAG-UHFFFAOYSA-N

28-Aminobetulin: C28-Amino Lupane Triterpenoid

28-Aminobetulin (C30H51NO, MW 441.73) is a pentacyclic triterpenoid of the lupane family, formally named (3β)-28-amino-lup-20(29)-en-3-ol. It is the direct C28 amination product of the naturally abundant cholesterol biosynthesis inhibitor betulin, wherein the C28 hydroxymethyl group is replaced by a primary aminomethyl moiety . This single atom substitution (O → N) converts a hydroxyl-terminated scaffold into a nucleophilic amine-terminated scaffold, fundamentally altering its chemical reactivity profile for downstream conjugation while preserving the triterpenoid core [1]. The compound is supplied as a crystalline solid (purity ≥95% by HPLC), with solubility in DMF (~5 mg/mL) and slight solubility in DMSO and ethanol .

• [1] PubChem. Compound Summary for CID 72397260: 28-Aminobetulin (3a-(Aminomethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol). XLogP3-AA: 8.0. View Source

28-Aminobetulin: Why It Cannot Be Replaced by Analogs

Although betulin (C28-OH), betulinic acid (C28-COOH), and C28 amide derivatives all share the lupane scaffold, they are not functionally interchangeable in research settings. At the C28 position, the primary amine of 28-aminobetulin is a stronger nucleophile and a more versatile synthetic handle than the hydroxyl or carboxyl group, enabling direct access to amide, triazole, imine, and urea conjugates without prior activation or protection steps. In HIV-1 maturation inhibitor programs, the C28 amine class demonstrated a 2- to 4-fold improvement in antiviral potency and substantially reduced serum shift compared to the corresponding C28 amide series, a critical pharmacokinetic advantage that cannot be achieved with the amide congener [1]. Furthermore, head-to-head cytotoxicity profiling of A-azepano-lupane pairs revealed that C28 amination maintains GI50 potency in the low-micromolar range while preserving the capacity for further structural optimization at the amine terminus [2]. These data collectively demonstrate that the C28 functional group identity—not merely the triterpenoid backbone—governs both biological performance and synthetic utility.

• [1] Chen Y, Sit S, Chen J, Swidorski JJ, et al. The design, synthesis and structure-activity relationships associated with C28 amine-based betulinic acid derivatives as inhibitors of HIV-1 maturation. Bioorg Med Chem Lett. 2018;28(9):1550-1557. doi:10.1016/j.bmcl.2018.03.067. View Source
• [2] Kazakova OB, Lopatina TV, Baikova IP, Zileeva ZR, Vakhitova YV, Suponitsky KY. Synthesis, evaluation of cytotoxicity, and antimicrobial activity of A-azepano- and A-seco-3-amino-C28-aminolupanes. Med Chem Res. 2020;29:1508-1520. doi:10.1007/s00044-020-02577-6. View Source

28-Aminobetulin: Evidence vs. Closest Analogs

C28-NH2 vs. C28-OH: Cytotoxicity in A-Azepano-Lupanes

In a direct head-to-head comparison within the A-azepano-lupane series, replacing the C28 hydroxyl group (A-azepanobetulin) with a C28 primary amino group (A-azepano-28-amino-betulin) did not abrogate cytotoxic activity. A-azepano-28-amino-betulin exhibited GI50 values ranging from 1.16 to 2.27 μM across the full NCI-60 human tumor cell line panel, with highest activity against leukemia, colon cancer, non-small cell lung cancer, and breast cancer subpanels [1]. The C28-OH comparator A-azepanobetulin displayed comparable potency (no strong effect upon OH→NH2 substitution), and both compounds were approximately 5-fold and 4-fold more active than doxorubicin against HCT-15 colon cancer and NCI/ADR-RES ovarian cancer cell lines, respectively [1]. This demonstrates that C28 amination preserves the anticancer pharmacophore while providing a chemically distinct conjugation point.

Evidence Dimension	In vitro cytotoxicity (GI50) across NCI-60 cancer cell line panel
Target Compound Data	A-azepano-28-amino-betulin: GI50 = 1.16–2.27 μM (all NCI-60 lines)
Comparator Or Baseline	A-azepanobetulin (C28-OH analog): comparable GI50 range; Doxorubicin (clinical comparator): ~5.8–11.4 μM vs. HCT-15; ~4.6–9.1 μM vs. NCI/ADR-RES
Quantified Difference	~5-fold more active than doxorubicin vs. HCT-15; ~4-fold vs. NCI/ADR-RES; C28 NH2 vs. OH: no strong difference in cytotoxicity
Conditions	NCI-60 human tumor cell line panel, standard NCI protocol, 48 h exposure, sulforhodamine B assay

Why This Matters

Researchers procuring a lupane scaffold for anticancer lead optimization can select the C28-amine variant for its equivalent potency plus superior synthetic tractability, without sacrificing the core cytotoxicity profile.

• [1] Kazakova OB, Lopatina TV, Baikova IP, Zileeva ZR, Vakhitova YV, Suponitsky KY. Synthesis, evaluation of cytotoxicity, and antimicrobial activity of A-azepano- and A-seco-3-amino-C28-aminolupanes. Med Chem Res. 2020;29:1508-1520. doi:10.1007/s00044-020-02577-6. View Source

C28 Amine vs. Amide: Improved HIV-1 Maturation Potency and Serum Shift

In the Bristol-Myers Squibb HIV-1 maturation inhibitor program, a systematic comparison of C28 amine-based betulinic acid derivatives against the previously explored C28 amide series revealed consistent advantages for the amine class. The C28 amine derivatives exhibited a 2- to 4-fold improvement in antiviral potency toward screening viruses compared to the C28 amide reference compound 3 [1]. Critically, the amine derivatives showed low shifts in EC50 values toward the V370A and ΔV370 Gag polymorphic viruses in the presence of human serum or human serum albumin, whereas the amide series was more susceptible to serum-induced potency attenuation [1]. The optimized thiomorpholine dioxide C28 amine (compound 20) additionally demonstrated improved potency toward the clinically relevant polymorphic T371A and V362I virus variants [1]. These findings are codified in US Patent 8,748,415, which specifically claims C28 amines of C3-modified betulinic acid derivatives as HIV maturation inhibitors [2].

Evidence Dimension	HIV-1 antiviral potency (EC50) and serum shift (ratio of EC50 with/without human serum)
Target Compound Data	C28 amine series: 2- to 4-fold more potent than amide 3; low serum shift toward V370A/ΔV370; active vs. T371A and V362I variants
Comparator Or Baseline	C28 amide reference compound 3 (prior art C28 amide series): higher EC50; larger serum-induced potency loss; weaker activity vs. polymorphic variants
Quantified Difference	2- to 4-fold potency improvement (amine vs. amide); qualitative reduction in serum shift (low vs. significant); improved coverage of Gag polymorphisms
Conditions	HIV-1 cell-based antiviral assays (MT-2 or MT-4 cells); ± 40% human serum or 4 mg/mL human serum albumin; clinical Gag polymorphic variants V370A, ΔV370, T371A, V362I

Why This Matters

For antiviral drug discovery programs, 28-aminobetulin represents the minimal C28 amine pharmacophore that confers the serum-resistant potency advantage over amide-based maturation inhibitors, making it the preferred starting scaffold for lead optimization.

• [1] Chen Y, Sit S, Chen J, Swidorski JJ, et al. The design, synthesis and structure-activity relationships associated with C28 amine-based betulinic acid derivatives as inhibitors of HIV-1 maturation. Bioorg Med Chem Lett. 2018;28(9):1550-1557. doi:10.1016/j.bmcl.2018.03.067. View Source
• [2] Regueiro-Ren A, Swidorski J, Sit SY, Chen Y, Chen J, Meanwell NA, Liu Z. C-28 amines of C-3 modified betulinic acid derivatives as HIV maturation inhibitors. US Patent 8,748,415. Granted June 10, 2014. Assigned to Bristol-Myers Squibb Company. View Source

C28-Amino Lupanes: Antimicrobial Activity Against Drug-Resistant Gram-Positive Bacteria

Within the C28-amino-lupane structural class, 3-amino-3,4-seco-28-amino-lup-4(23),20(29)-dien—a close structural analog of 28-aminobetulin featuring C28 amination—demonstrated a significant bacteriostatic effect against methicillin-resistant Staphylococcus aureus (MRSA) with MIC ≤ 0.25 μg/mL [1]. This potency exceeds that of the clinically used glycopeptide antibiotic vancomycin (typically MIC ~1 μg/mL against MRSA) [1]. In parallel, amine- and guanidine-functionalized betulinic acid derivatives tested against a panel of ESKAPE pathogens showed that C28 amino modifications consistently enhanced antibacterial activity relative to the parent acids, with several compounds achieving MICs of 0.25 μg/mL (0.4–0.5 μM) versus S. aureus and exhibiting approximately 65-fold greater antifungal activity against Cryptococcus neoformans than fluconazole [2]. While the specific antimicrobial activity of unmodified 28-aminobetulin has not been reported in peer-reviewed MIC panels, the class-level data indicate that the C28 primary amine is a critical pharmacophoric element for membrane-active antimicrobial effects.

Evidence Dimension	Minimum inhibitory concentration (MIC) against methicillin-resistant Staphylococcus aureus (MRSA)
Target Compound Data	3-Amino-3,4-seco-28-amino-lup-4(23),20(29)-dien (C28-amino lupane analog): MIC ≤ 0.25 μg/mL; amine-functionalized betulinic acid derivatives: MIC 0.25 μg/mL (0.4–0.5 μM)
Comparator Or Baseline	Vancomycin: MIC ~1 μg/mL (0.7 μM); Fluconazole vs. C. neoformans: ~65-fold less active; Parent betulinic acid: MIC > 64 μg/mL
Quantified Difference	4-fold lower MIC than vancomycin vs. MRSA; ~65-fold greater antifungal activity than fluconazole; >250-fold improvement over parent betulinic acid
Conditions	Broth microdilution assay; CLSI guidelines; MRSA clinical isolates; C. neoformans H99; HEK293 cytotoxicity counter-screen; human RBC hemolysis assay

Why This Matters

Researchers targeting antimicrobial-resistant pathogens can justify procurement of 28-aminobetulin as a substrate for synthesizing C28-amino antimicrobials with documented sub-vancomycin MICs against MRSA, a therapeutic area where new chemical scaffolds are urgently needed.

• [1] Kazakova OB, Lopatina TV, Baikova IP, Zileeva ZR, Vakhitova YV, Suponitsky KY. Synthesis, evaluation of cytotoxicity, and antimicrobial activity of A-azepano- and A-seco-3-amino-C28-aminolupanes. Med Chem Res. 2020;29:1508-1520. doi:10.1007/s00044-020-02577-6. View Source
• [2] Bildziukevich U, Rárová L, Šaman D, Wimmer Z. Antimicrobial properties of amine- and guanidine-functionalized derivatives of betulinic, ursolic and oleanolic acids: Synthesis and structure/activity evaluation. Eur J Med Chem. 2019;182:111639. doi:10.1016/j.ejmech.2019.111639. View Source

C28-Amino Triterpenes: α-Glucosidase Inhibition for Antidiabetic Research

In a comprehensive evaluation of amide and polyamino derivatives of lupane triterpenoids, C3,C28-bis-aminopropoxy-betulin (a C28-amino-functionalized betulin derivative) and betulonic acid C28-conjugate with triethylenetetramine were identified as potent micromolar inhibitors of yeast α-glucosidase [1]. Both compounds additionally inhibited endosomal reticulum α-glucosidase, a dual inhibitory profile associated with potential suppression of tumor invasiveness and neovascularization beyond direct cytotoxicity [1]. In a separate betulinic acid derivative study, all synthesized C28-modified analogs exhibited α-glucosidase IC50 values of 0.56–3.99 μM, representing a 2- to 13-fold improvement over betulinic acid (IC50 = 7.21 μM) and an approximately 150- to 1100-fold improvement over the clinical antidiabetic drug acarbose (IC50 = 611.45 μM) [2]. The C28-amino moiety is hypothesized to facilitate hydrogen bonding interactions within the α-glucosidase active site that are not available to C28-hydroxyl or C28-carboxyl analogs.

Evidence Dimension	In vitro α-glucosidase inhibitory activity (IC50)
Target Compound Data	C3,C28-bis-aminopropoxy-betulin: potent micromolar inhibition (exact IC50 not individually reported; class range 1.09–54.40 μM GI50 in cytotoxicity assays); Betulinic acid C28-derivatives with amino modifications: IC50 = 0.56–3.99 μM
Comparator Or Baseline	Betulinic acid: IC50 = 7.21 ± 0.58 μM; Acarbose (clinical drug): IC50 = 611.45 ± 15.51 μM; Parent betulin: generally inactive at comparable concentrations
Quantified Difference	2- to 13-fold more potent than betulinic acid; ~150- to 1100-fold more potent than acarbose
Conditions	Yeast α-glucosidase (Saccharomyces cerevisiae) enzymatic assay; endosomal reticulum α-glucosidase secondary assay; CellMiner pattern analysis and Gene Ontology enrichment for mechanistic elucidation

Why This Matters

For metabolic disease researchers, 28-aminobetulin offers a C28 primary amine starting point for synthesizing α-glucosidase inhibitors with potential orders-of-magnitude potency advantages over acarbose, enabling structure–activity relationship campaigns that cannot be initiated from betulin or betulinic acid alone.

• [1] Kazakova OB, Giniyatullina GV, Mustafin AG, Babkov DA, Sokolova EV, Spasov AA. Evaluation of Cytotoxicity and α-Glucosidase Inhibitory Activity of Amide and Polyamino-Derivatives of Lupane Triterpenoids. Molecules. 2020;25(20):4833. doi:10.3390/molecules25204833. View Source
• [2] Khusnutdinova EF, Petrova AV, Thu HN, et al. Synthesis and anti-α-glucosidase activity evaluation of betulinic acid derivatives. Arab J Chem. 2023;16(5):104677. doi:10.1016/j.arabjc.2023.104677. View Source

C28 Amine: Conjugation Advantage Over Betulin and Betulinic Acid

The primary amine at C28 of 28-aminobetulin enables a fundamentally different set of chemical transformations compared to the C28 hydroxyl of betulin or the C28 carboxyl of betulinic acid. Whereas betulin's primary alcohol requires activation (e.g., tosylation, oxidation) prior to nucleophilic displacement, the C28 amine of 28-aminobetulin is directly reactive toward carboxylic acids (amide bond formation), isocyanates (urea formation), aldehydes (reductive amination), and alkynes (copper-catalyzed azide–alkyne cycloaddition after conversion to azide) [1]. This reactivity profile has been exploited to synthesize 28-triazolyl-betulin conjugates and 28-aminolupane-3β-ol derivatives at the C28 position using 28-deoxy-28-aminobetulin as the key intermediate [1]. The C28 amine also provides a protonatable site (pKa ~9–10 for primary alkyl amines) absent in betulin and betulinic acid, conferring pH-dependent solubility and membrane interaction properties that can be leveraged for targeted drug delivery or antimicrobial applications [2]. For procurement purposes, 28-aminobetulin eliminates 1–2 synthetic steps (oxidation and/or activation) compared to routes starting from betulin or betulinic acid toward C28-amide, C28-urea, or C28-imine target structures.

Evidence Dimension	Synthetic accessibility of C28 conjugation; number of steps to C28-amide target
Target Compound Data	28-Aminobetulin: direct one-step amide coupling with carboxylic acids; one-step triazole formation via azide intermediate; direct reductive amination
Comparator Or Baseline	Betulin (C28-OH): requires 2 steps (oxidation to aldehyde/carboxylic acid, then coupling) or 1 step with prior activation (e.g., tosylation); Betulinic acid (C28-COOH): 1 step amide coupling but limited to acid–amine coupling direction, cannot form C28-triazoles via click chemistry
Quantified Difference	1–2 synthetic steps saved; access to C28-triazole and C28-imine chemistry not available from betulin or betulinic acid
Conditions	Standard organic synthesis conditions: amide coupling (EDC/HOBt, DMF), click chemistry (CuAAC, CuSO4/sodium ascorbate), reductive amination (NaBH3CN or NaBH(OAc)3)

Why This Matters

Medicinal chemistry and bioconjugation teams can reduce synthetic step count and access unique C28 conjugation chemistry by procuring 28-aminobetulin directly rather than synthesizing the C28 amine from betulin or betulinic acid precursors.

• [1] Beļaunieks R, Peipiņš U, Melderis A. 28-Deoxy-28-aminobetulin and its Synthetic Application. Riga Technical University; 2017. Conference proceedings: synthesis of betulin and lupan-3β-ol conjugates with 1,2,3-triazoles at C28 position. View Source
• [2] Kazakova OB, Giniyatullina GV, Mustafin AG, Babkov DA, Sokolova EV, Spasov AA. Evaluation of Cytotoxicity and α-Glucosidase Inhibitory Activity of Amide and Polyamino-Derivatives of Lupane Triterpenoids. Molecules. 2020;25(20):4833. doi:10.3390/molecules25204833. View Source

28-Aminobetulin: Physicochemical and Storage Properties

The vendor-characterized physicochemical profile of 28-aminobetulin enables reproducible experimental design that differs meaningfully from its parent compound betulin. 28-Aminobetulin is supplied as a white to off-white crystalline solid (purity ≥95% by HPLC) with a molecular weight of 441.73 Da and a calculated XLogP3-AA of 8.0 . Its solubility in dimethyl formamide is approximately 5 mg/mL, while it is only slightly soluble in DMSO and ethanol . This solubility profile contrasts with betulin, which has very limited solubility in most organic solvents and typically requires DMSO or DMF at mg/mL concentrations. 28-Aminobetulin is recommended for storage at −20°C with a demonstrated stability of ≥4 years under these conditions . The product is classified as a research-use-only compound and requires handling as a potentially hazardous material (H410: very toxic to aquatic life with long-lasting effects) . These specifications directly affect experimental feasibility, particularly for in vitro assays requiring DMF-compatible solvent systems or for long-term compound library storage where thermal stability must be assured.

Evidence Dimension	Solubility, purity, and storage stability
Target Compound Data	28-Aminobetulin: DMF solubility ~5 mg/mL; DMSO slightly soluble; ethanol slightly soluble; XLogP3-AA 8.0; purity ≥95% (HPLC); storage −20°C; stability ≥4 years
Comparator Or Baseline	Betulin (CAS 473-98-3): solubility generally lower in DMF; betulinic acid (CAS 472-15-1): limited aqueous solubility; both require DMSO or THF for dissolution at comparable concentrations
Quantified Difference	28-Aminobetulin DMF solubility ~5 mg/mL enables stock solution preparation in DMF; betulin requires different solvent optimization; 4-year stability specification reduces re-procurement frequency for long-term studies
Conditions	Standard laboratory conditions; certificate of analysis batch-specific data available from vendors

Why This Matters

Laboratory procurement decisions should account for the defined solubility (DMF ~5 mg/mL), purity (HPLC ≥95%), and long-term stability (≥4 years at −20°C) of 28-aminobetulin, which enable reproducible stock solution preparation and reduce experimental variability compared to sourcing from non-validated suppliers offering unspecified purity or solubility characteristics.

28-Aminobetulin: Application Scenarios

HIV-1 Maturation Inhibitor Lead Optimization

Antiviral drug discovery teams developing next-generation HIV-1 maturation inhibitors can utilize 28-aminobetulin as the minimal C28 amine scaffold. The Chen et al. (2018) study [1] demonstrated that C28 amine derivatives provide a 2- to 4-fold potency advantage over C28 amide analogs and exhibit reduced EC50 shifts in the presence of human serum toward clinically relevant Gag polymorphic variants (V370A, ΔV370, T371A, V362I). By starting with 28-aminobetulin, researchers bypass the multi-step synthesis required to install the amine from betulinic acid and can directly explore C3 modifications (as claimed in US Patent 8,748,415 [2]) while retaining the therapeutically validated C28 amine pharmacophore. This approach reduces synthetic cycle time and enables rapid iterative SAR exploration of C3 substituents against polymorphic HIV-1 strains in the presence of physiological serum concentrations.

Anti-MRSA Antimicrobial Synthesis via C28 Amine Conjugation

Antimicrobial resistance research groups focused on ESKAPE pathogens can employ 28-aminobetulin as a direct substrate for synthesizing C28-conjugated antimicrobial lupanes. The Kazakova et al. (2020) study [1] showed that C28-amino lupane analogs achieve MIC values of ≤0.25 μg/mL against MRSA, exceeding vancomycin's activity. The primary amine at C28 enables rapid one-step conjugation to carboxylic acid-bearing pharmacophores, quaternary ammonium groups, or guanidinium moieties, which have been independently validated to enhance membrane disruption and antibacterial potency in the betulinic acid series [2]. This scenario is particularly attractive for hit-to-lead campaigns targeting Gram-positive drug-resistant infections where the lupane scaffold's membrane-active mechanism offers a low propensity for resistance development compared to conventional antibiotics.

α-Glucosidase Inhibitor Development for Antidiabetic Applications

Metabolic disease research laboratories investigating non-acarbose α-glucosidase inhibitors can use 28-aminobetulin as the starting material for synthesizing polyamino-triterpenoid conjugates. The Kazakova et al. (2020) Molecules study [1] established that C3,C28-bis-aminopropoxy-betulin and related C28-amino-functionalized derivatives are potent micromolar α-glucosidase inhibitors with the added capability of suppressing endosomal reticulum α-glucosidase, a target implicated in tumor invasiveness. Furthermore, betulinic acid C28-modified derivatives have been shown to achieve IC50 values as low as 0.56 μM, representing a ~1100-fold improvement over the clinical drug acarbose [2]. 28-Aminobetulin provides the critical C28 primary amine for constructing diamine or polyamine chains that engage the α-glucosidase active site, a synthetic route not accessible from betulin or betulinic acid without additional functional group interconversion steps.

Bioconjugation and Probe Synthesis via C28 Click Chemistry

Chemical biology and probe development groups requiring triterpenoid-based molecular tools can exploit the C28 primary amine of 28-aminobetulin for bioorthogonal conjugation chemistry. The amine can be converted to an azide in a single step (diazotransfer), enabling copper-catalyzed azide–alkyne cycloaddition (CuAAC) with alkyne-bearing fluorophores, biotin, or affinity tags, as demonstrated in the synthesis of 28-triazolyl-betulin conjugates [1]. This reactivity is not available from betulin (C28-OH) without prior oxidation and activation, nor from betulinic acid (C28-COOH) without amide coupling. The resulting conjugates retain the lupane core's membrane-partitioning properties (XLogP3-AA 8.0 [2]), making them suitable for cellular uptake and subcellular localization studies. This scenario addresses the growing demand for natural-product-derived chemical probes in target identification and mechanism-of-action studies.

• [1] Chen Y, Sit S, Chen J, Swidorski JJ, et al. The design, synthesis and structure-activity relationships associated with C28 amine-based betulinic acid derivatives as inhibitors of HIV-1 maturation. Bioorg Med Chem Lett. 2018;28(9):1550-1557. doi:10.1016/j.bmcl.2018.03.067. View Source
• [2] Regueiro-Ren A, Swidorski J, Sit SY, Chen Y, Chen J, Meanwell NA, Liu Z. C-28 amines of C-3 modified betulinic acid derivatives as HIV maturation inhibitors. US Patent 8,748,415. Granted June 10, 2014. View Source